Cas no 355418-51-8 (2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile)

• Product Name: 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile
• CAS No: 355418-51-8
• CID: 4649761
• Update Time: 2025-10-29

2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile

Additional information on 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile

Recent Advances in the Study of 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile (CAS: 355418-51-8)

The compound 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile (CAS: 355418-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthesis routes for 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile, with particular emphasis on optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological properties.

In vitro and in vivo studies have demonstrated that 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile exhibits promising activity against a range of biological targets. Notably, its interaction with specific enzymes and receptors has been elucidated through molecular docking and kinetic studies. These findings suggest potential applications in the treatment of diseases such as cancer and inflammatory disorders.

Further research has explored the compound's mechanism of action, revealing its ability to modulate key signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and survival. These insights provide a foundation for the development of novel therapeutic agents based on this chemical scaffold.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile. Current efforts are focused on structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 2-{[1-(4-bromophenyl)-1H-pyrrol-2-yl]methylidene}propanedinitrile represents a promising candidate for further drug development. Its unique chemical properties and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should aim to address the remaining challenges and explore its full therapeutic potential.